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Compound of Interest

Compound Name: Methyl pentanimidate

Cat. No.: B3061150 Get Quote

An In-depth Technical Guide to Methyl
Pentanimidate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl pentanimidate, a key

intermediate in organic synthesis. It covers its chemical identity, synthesis, and significant

applications, particularly in the development of pharmaceutical compounds. While methyl
pentanimidate is a crucial reagent, it is often generated and consumed in situ, leading to a

scarcity of publicly available, experimentally determined physicochemical and spectral data.

Core Compound Information
Methyl pentanimidate, also known as methyl pentanimidoate, is an imino ether. Its

fundamental details are summarized below.
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Identifier Value Source

CAS Number 57246-71-6 [1][2]

Molecular Formula C₆H₁₃NO [3]

Molecular Weight 115.17 g/mol [3]

IUPAC Name methyl pentanimidate [3]

SMILES CCCCC(=N)OC [3]

InChI Key
DIFSGQKADHEBAI-

UHFFFAOYSA-N
[3]

Physicochemical Data
Experimentally determined physicochemical data for methyl pentanimidate is not widely

reported in the literature. The values below are predicted and should be used as estimations.

Property Predicted Value

Boiling Point 114.4 ± 23.0 °C

Density 0.88 ± 0.1 g/cm³

pKa 8.08 ± 0.70

Note: Data sourced from predictive models; experimental values are not readily available.

Synthesis of Methyl Pentanimidate (Pinner
Reaction)
Methyl pentanimidate is commonly synthesized via the Pinner reaction, which involves the

acid-catalyzed reaction of a nitrile (valeronitrile) with an alcohol (methanol).[1]

Experimental Protocol:

Reaction Setup: Charge 100 g (1.20 mol) of valeronitrile and 58 mL of methanol into a

suitable reaction vessel equipped with a stirrer and a gas inlet.
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Acidification: Cool the mixture to between -10 °C and -5 °C. Slowly bubble anhydrous

hydrogen chloride (HCl) gas through the solution for approximately 15-18 hours while

maintaining the low temperature.

Reaction Completion: Add an additional 55 mL of methanol and continue stirring for another

60 minutes.

Neutralization: Transfer the reaction mass to a methanolic ammonia solution (12-15 wt%).

Stir the mixture for 3 hours at 20-30 °C, maintaining a pH between 8 and 9 to neutralize the

excess acid and precipitate ammonium chloride.

Isolation: Filter the precipitated ammonium chloride and wash it with 25 mL of methanol.

Purification: Concentrate the filtrate by distillation under reduced pressure (650-700 mm Hg)

at a temperature not exceeding 90 °C to remove the methanol.

Final Product: Upon cooling, the intermediate, methyl pentanimidate, is obtained as a

semi-solid with a reported yield of approximately 96%.[4]
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Valeronitrile

Methyl Pentanimidate
Hydrochloride (Pinner Salt)

Methanol Anhydrous HCl

-10°C to -5°C

Methyl Pentanimidate

Methanolic NH₃

Neutralization (pH 8-9)

Intermediate Formation

Vilsmeier-Haack Cyclization

Glycine

(Pentanimidoylamino)acetic acid

Methyl Pentanimidate

NaOH, Methanol
0-5°C to RT

POCl₃, DMF
(Vilsmeier Reagent)

Toluene, 95-100°C

2-butyl-4-chloro-5-formylimidazole

Cu(OTf)₂
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Nucleophilic Attack at Imidate Carbon

Methyl Pentanimidate
R-C(=NH)OR'

H₂O (Hydrolysis)

R''NH₂ (Aminolysis)

R''OH (Alcoholysis)

Ester
R-C(=O)OR'

 Forms

Amidine
R-C(=NH)NHR''

 Forms

Orthoester
R-C(OR')₂(OR'')

 Forms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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